Cas no 2034386-23-5 (3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034386-23-5
• MF: C₁₄H₁₄ClFN₂O₅S
• MW: 376.787765026093
• CID: 5550735
• Update Time: 2025-05-21

3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C14H14ClFN2O5S/c15-11-7-10(1-2-12(11)16)24(21,22)17-5-3-9(4-6-17)18-13(19)8-23-14(18)20/h1-2,7,9H,3-6,8H2
• InChI Key： MOMJPRSOWZTRCP-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(S(C3=CC=C(F)C(Cl)=C3)(=O)=O)CC2)C1=O

Additional information on 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione

Introduction to Compound with CAS No. 2034386-23-5 and Product Name: *3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione*

The compound with the CAS number 2034386-23-5 and the product name 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a sulfonylpiperidine moiety linked to an oxazolidine ring, which is a configuration that has shown promise in the development of bioactive molecules.

In recent years, there has been a growing interest in the design and synthesis of heterocyclic compounds that exhibit pharmacological activity. The presence of both the sulfonyl and oxazolidine groups in this compound suggests that it may possess properties suitable for interaction with biological targets. Specifically, the 3-chloro-4-fluorophenyl substituent introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity.

The oxazolidine ring is a well-known scaffold in drug discovery, often employed for its ability to form stable hydrogen bonds with biological targets. This structural motif has been successfully utilized in the development of various therapeutic agents, including antibiotics and anti-inflammatory drugs. The incorporation of a sulfonylpiperidine group further enhances the compound's potential by providing additional interactions with biological systems. These interactions can be critical for achieving high affinity and selectivity, which are essential for effective drug design.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate how different substituents influence the pharmacokinetic properties of a compound. In the case of 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione, the combination of electronic and steric effects introduced by the 3-chloro-4-fluorophenyl group is expected to play a crucial role in determining its biological profile.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been explored to achieve the desired molecular architecture. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

The potential applications of this compound are broad and span multiple therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, the sulfonyl group is known to interact with serine proteases, which are targets for drugs used in treating conditions such as cancer and inflammation. The oxazolidine ring can also engage with other biological targets, providing multiple points of interaction that enhance binding affinity.

In addition to its pharmacological potential, this compound also offers advantages from a chemical perspective. The presence of both fluorine and chlorine atoms provides opportunities for further derivatization, allowing chemists to fine-tune its properties for specific applications. This flexibility makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The development of new drugs is an iterative process that relies on both computational modeling and experimental validation. Virtual screening techniques have been increasingly used to identify promising candidates before they are synthesized in the lab. These approaches leverage large databases of chemical structures and biological data to predict potential interactions between compounds and targets. In the context of 3-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-oxazolidine-2,4-dione, such computational tools can help guide synthetic efforts by identifying optimal substituents and predicting their impact on biological activity.

The role of structural biology in drug discovery cannot be overstated. High-resolution structures of target proteins provide critical insights into how compounds interact at the molecular level. These structures can be used to design molecules with improved binding properties by identifying key interaction points and optimizing corresponding regions of the drug candidate. The combination of computational modeling with structural biology offers a powerful approach to developing highly effective therapeutics.

The future prospects for this compound are promising, given its unique structural features and potential applications. Further research is needed to fully characterize its pharmacological properties and explore its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing these goals. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.